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Compound of Interest

Compound Name:
8-Amino-7-oxononanoic acid

hydrochloride

Cat. No.: B15552969

Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of 8-Amino-7-oxononanoic acid
hydrochloride, a key intermediate in the biosynthesis of biotin (Vitamin B7). This document

consolidates critical information regarding its nomenclature, physicochemical properties, and its

role in biological pathways.

Alternative Names and Chemical Identifiers
8-Amino-7-oxononanoic acid hydrochloride is known by a variety of synonyms and trade

names, which can vary based on its stereochemistry (the naturally occurring (S)-form or the

racemic mixture). The following tables provide a comprehensive list of these alternative names

and key chemical identifiers.

Table 1: Alternative Names and Synonyms
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Name Common Abbreviation Stereochemistry

8-Amino-7-oxononanoic acid

hydrochloride
- Racemic

(±)8-Amino-7-Oxononanoic

acid hydrochloride
(±)8-KAPA Racemic

8(S)-Amino-7-Oxononanoic

Acid hydrochloride
8(S)-KAPA (S)-enantiomer

(S)-8-amino-7-oxononanoic

acid hydrochloride
- (S)-enantiomer

7-keto-8-aminopelargonic acid

hydrochloride
KAPA HCl Not specified

7-keto-8(s)-aminopelargonic

acid
- (S)-enantiomer

8-Amino-7-oxopelargonic Acid

Hydrochloride
- Not specified

8-amino-7-oxo-nonanoic acid,

monohydrochloride
- Not specified

KAPA (hydrochloride) KAPA HCl Not specified

Theophyllidine Hydrochloride - Not specified

8-amino-7-oxononanoate - Not specified

Table 2: Chemical Identifiers
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Identifier
Racemic Form
(hydrochloride)

(S)-Form
(hydrochloride)

Free Acid (non-salt
form)

CAS Number 21286-96-4[1] 177408-65-0[2][3] 4707-58-8[4]

Molecular Formula
C₉H₁₇NO₃ • HCl[2] or

C₉H₁₈ClNO₃[3][5]

C₉H₁₇NO₃ • HCl[2] or

C₉H₁₈ClNO₃[3]
C₉H₁₇NO₃[4]

Molecular Weight
223.7 g/mol [1][2] or

223.70 g/mol [5]
223.7 g/mol [2][3] 187.24 g/mol [4]

PubChem CID - - 173[4]

InChIKey
ZGPOLJARQCHVLY-

UHFFFAOYSA-N[1]
-

GUAHPAJOXVYFON-

UHFFFAOYSA-N[4]

SMILES
NC(C)C(CCCCCC(O)

=O)=O.Cl[1]

Cl.C--INVALID-LINK--

C(=O)CCCCCC(O)=O

[3]

CC(C(=O)CCCCCC(=

O)O)N[4]

Physicochemical Properties
This section summarizes the known quantitative data for 8-Amino-7-oxononanoic acid
hydrochloride.

Table 3: Physicochemical Data
Property Value Reference(s)

Appearance Crystalline solid [2]

Purity
≥95% (racemic) or ≥98% ((S)-

form)
[1][2]

Solubility

DMSO: Sparingly soluble (1-10

mg/ml)Ethanol: Slightly soluble

(0.1-1 mg/ml)PBS (pH 7.2):

Sparingly soluble (1-10 mg/ml)

[1]

Biological Role: The Biotin Synthesis Pathway
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8-Amino-7-oxononanoic acid is a crucial intermediate in the conserved biotin biosynthetic

pathway found in microorganisms and plants. The (S)-enantiomer, 8(S)-amino-7-oxononanoic

acid, is the biologically active form. The pathway involves a series of enzymatic conversions,

starting from pimeloyl-CoA and L-alanine.

The diagram below illustrates the initial steps of the biotin synthesis pathway, highlighting the

formation and subsequent conversion of 8-Amino-7-oxononanoic acid.

Biotin Biosynthesis: Early Steps

Pimeloyl-CoA

8-Amino-7-oxononanoate
synthase (AONS/BioF)

L-Alanine

8(S)-Amino-7-oxononanoic acid
(KAPA)

Adenosylmethionine-8-amino-7-oxononanoate
transaminase (DAPA-AT/BioA)

7,8-Diaminopelargonic acid
(DAPA) Further steps to Biotin

Click to download full resolution via product page

Biotin synthesis pathway initiation.

Experimental Protocols
Detailed, step-by-step experimental protocols for the synthesis and use of 8-Amino-7-
oxononanoic acid hydrochloride are not readily available in public literature. However, the

principles of key assays involving this compound are described below. Researchers should

consult the primary literature for further details and develop specific protocols based on their

experimental needs.

Enantioselective Synthesis of 8-Amino-7-oxopelargonic
Acid
The first enantioselective synthesis of both enantiomers of 8-amino-7-oxopelargonic acid was

reported by Lucet, D., Le Gall, T., Mioskowski, C., et al. in 1996. The publication, "First

synthesis of both enantiomers of the biotin vitamer 8-amino-7-oxopelargonic acid," in

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 4 / 9 Tech Support

https://www.benchchem.com/product/b15552969/docs?utm_src=pdf-body-img#8-amino-7-oxononanoic-acid-hydrochloride-a-comprehensive-technical-guide
https://www.benchchem.com/product/b15552969/docs?utm_src=pdf-body#8-amino-7-oxononanoic-acid-hydrochloride-a-comprehensive-technical-guide
https://www.benchchem.com/product/b15552969/docs?utm_src=pdf-body#8-amino-7-oxononanoic-acid-hydrochloride-a-comprehensive-technical-guide
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15552969?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Tetrahedron: Asymmetry, 7(4), 985-988, would contain the detailed methodology. Access to this

primary research article is recommended for the full protocol.

Assay for 7,8-Diaminopelargonic Acid (DAPA)
Aminotransferase Activity
The activity of DAPA aminotransferase, which converts 8-Amino-7-oxononanoic acid to 7,8-

diaminopelargonic acid, can be measured using a microplate fluorescence assay.

Principle: The product of the enzymatic reaction, the vicinal diamine DAPA, is derivatized

with ortho-phthalaldehyde (OPA) and 2-mercaptoethanol (2ME). This reaction forms a stable,

fluorescent adduct that can be quantified to determine enzyme activity.

Workflow:

The enzymatic reaction is carried out by incubating DAPA aminotransferase with its

substrates, 8-Amino-7-oxononanoic acid and an amino donor (e.g., S-adenosyl-L-

methionine).

The reaction is stopped, and the derivatizing agents (OPA and 2ME) are added.

After a suitable incubation period, the fluorescence is measured using a microplate reader.

The amount of DAPA produced is determined by comparison to a standard curve.

Application: This assay can be adapted for high-throughput screening (HTS) of potential

inhibitors of DAPA aminotransferase.

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 5 / 9 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15552969?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


DAPA Aminotransferase Assay Workflow

Start: Enzyme + Substrates
(KAPA, Amino Donor)

Enzymatic Reaction
(Incubation)

Add Derivatizing Agents
(OPA + 2ME)

Measure Fluorescence

Data Analysis
(Standard Curve)

End: Determine Enzyme Activity

Click to download full resolution via product page

DAPA aminotransferase assay workflow.

Saccharomyces cerevisiae Proliferation Assay
8(S)-Amino-7-oxononanoic acid is a vitamer of biotin and can support the growth of biotin-

auxotrophic strains of S. cerevisiae.

Principle: The proliferation of a biotin-requiring yeast strain in a defined medium lacking

biotin but supplemented with varying concentrations of 8(S)-Amino-7-oxononanoic acid is
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measured. The extent of growth is proportional to the ability of the yeast to utilize the

compound for biotin synthesis.

General Protocol:

A biotin-auxotrophic strain of S. cerevisiae is grown in a rich medium and then washed

and starved of biotin.

The starved cells are inoculated into a minimal medium containing all necessary nutrients

except biotin.

The medium is supplemented with a range of concentrations of 8(S)-Amino-7-

oxononanoic acid.

The cultures are incubated, and cell growth is monitored over time by measuring the

optical density (e.g., at 600 nm).

A dose-response curve can be generated to determine the concentration-dependent effect

on yeast proliferation.

This guide provides a foundational understanding of 8-Amino-7-oxononanoic acid
hydrochloride. For the execution of specific experiments, it is imperative to consult the primary

scientific literature and validate protocols within the context of your laboratory's capabilities.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. caymanchem.com [caymanchem.com]

2. 8(S)-Amino-7-Oxononanoic Acid (hydrochloride) - Cayman Chemical [bioscience.co.uk]

3. (8S)-8-amino-7-oxononanoic acid hydrochloride | 116131-08-9; 177408-65-0; 177408-66-
1 | Buy Now [molport.com]

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 7 / 9 Tech Support

https://www.benchchem.com/product/b15552969/docs?utm_src=pdf-body#8-amino-7-oxononanoic-acid-hydrochloride-a-comprehensive-technical-guide
https://www.benchchem.com/product/b15552969/docs?utm_src=pdf-body#8-amino-7-oxononanoic-acid-hydrochloride-a-comprehensive-technical-guide
https://www.benchchem.com/product/b15552969?utm_src=pdf-custom-synthesis#bc-rfq
https://www.caymanchem.com/product/40973/plus-minus8-amino-7-oxononanoic-acid-hydrochloride
https://www.bioscience.co.uk/product~91094
https://www.molport.com/shop/compound/MolPort-009-019-063
https://www.molport.com/shop/compound/MolPort-009-019-063
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15552969?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


4. 7-Keto-8-Aminopelargonic Acid | C9H17NO3 | CID 173 - PubChem
[pubchem.ncbi.nlm.nih.gov]

5. medchemexpress.com [medchemexpress.com]

To cite this document: BenchChem. [8-Amino-7-oxononanoic Acid Hydrochloride: A
Comprehensive Technical Guide]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15552969/docs#8-amino-7-oxononanoic-acid-
hydrochloride-a-comprehensive-technical-guide]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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